Cas no 89478-13-7 (1,4-Naphthalenedione, 2-(heptylthio)-)

• Product Name: 1,4-Naphthalenedione, 2-(heptylthio)-
• CAS No: 89478-13-7
• MF: C₁₇H₂₀O₂S
• MW: 288.404503822327
• CID: 599128
• PubChem ID: 57411027
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2-(heptylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-(heptylthio)-
• 2-heptylsulfanylnaphthalene-1,4-dione
• CHEMBL2335536
• 89478-13-7
• DTXSID10725434
• BDBM50430483
• SCHEMBL358334
• 2-(HEPTYLSULFANYL)NAPHTHALENE-1,4-DIONE

• Inchi： 1S/C17H20O2S/c1-2-3-4-5-8-11-20-16-12-15(18)13-9-6-7-10-14(13)17(16)19/h6-7,9-10,12H,2-5,8,11H2,1H3
• InChI Key： KUCKSRCSUFUNKD-UHFFFAOYSA-N
• SMILES： S(C1=CC(C2C=CC=CC=2C1=O)=O)CCCCCCC

Computed Properties

• Exact Mass: 288.11840105g/mol
• Monoisotopic Mass: 288.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 59.4Ų